Cas no 2353057-40-4 (Ethyl 4-amino-3-(4-fluorophenyl)butanoate)

• Product Name: Ethyl 4-amino-3-(4-fluorophenyl)butanoate
• CAS No: 2353057-40-4
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5655346
• PubChem ID: 165888389
• Update Time: 2025-05-24

Ethyl 4-amino-3-(4-fluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2353057-40-4
• EN300-27731076
• ethyl 4-amino-3-(4-fluorophenyl)butanoate
• Ethyl 4-amino-3-(4-fluorophenyl)butanoate

• Inchi： 1S/C12H16FNO2/c1-2-16-12(15)7-10(8-14)9-3-5-11(13)6-4-9/h3-6,10H,2,7-8,14H2,1H3
• InChI Key： QUDAVGURHVMMNA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CN)CC(=O)OCC

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 4-amino-3-(4-fluorophenyl)butanoate

Ethyl 4-amino-3-(4-fluorophenyl)butanoate (CAS No. 2353057-40-4): An Emerging Compound in Medicinal Chemistry

Ethyl 4-amino-3-(4-fluorophenyl)butanoate (CAS No. 2353057-40-4) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in various biological and pharmaceutical contexts. In this article, we will delve into the chemical properties, biological activities, and recent research advancements of Ethyl 4-amino-3-(4-fluorophenyl)butanoate.

The chemical structure of Ethyl 4-amino-3-(4-fluorophenyl)butanoate consists of an ethyl ester group, an amino group, and a fluorinated phenyl ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The ethyl ester group enhances the lipophilicity of the compound, facilitating its cellular uptake and membrane permeability. The amino group provides a site for potential hydrogen bonding and interaction with biological targets, while the fluorinated phenyl ring introduces steric and electronic effects that can modulate the compound's activity.

Recent studies have explored the biological activities of Ethyl 4-amino-3-(4-fluorophenyl)butanoate in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that Ethyl 4-amino-3-(4-fluorophenyl)butanoate exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a valuable candidate for the treatment of inflammatory diseases.

Another area of interest is the potential use of Ethyl 4-amino-3-(4-fluorophenyl)butanoate as an antitumor agent. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. A study published in Cancer Research reported that Ethyl 4-amino-3-(4-fluorophenyl)butanoate selectively targets cancer cells with minimal toxicity to normal cells, making it a promising lead compound for further development.

In addition to its anti-inflammatory and antitumor properties, Ethyl 4-amino-3-(4-fluorophenyl)butanoate has also been investigated for its neuroprotective effects. Research conducted at a leading pharmaceutical institute found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that Ethyl 4-amino-3-(4-fluorophenyl)butanoate may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of Ethyl 4-amino-3-(4-fluorophenyl)butanoate have also been studied to evaluate its suitability as a drug candidate. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further enhance the therapeutic potential of Ethyl 4-amino-3-(4-fluorophenyl)butanoate, researchers are exploring various chemical modifications to optimize its activity and selectivity. For example, substituting different functional groups on the phenyl ring or modifying the ester moiety can lead to compounds with improved potency and reduced side effects. These efforts are crucial for advancing the compound from preclinical studies to clinical trials.

In conclusion, Ethyl 4-amino-3-(4-fluorophenyl)butanoate (CAS No. 2353057-40-4) is a multifaceted compound with promising applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery of novel drugs for various diseases.